Cas no 1805174-45-1 (Methyl 4-chloro-3-(difluoromethyl)-6-nitropyridine-2-carboxylate)

• Product Name: Methyl 4-chloro-3-(difluoromethyl)-6-nitropyridine-2-carboxylate
• CAS No: 1805174-45-1
• MF: C₈H₅ClF₂N₂O₄
• MW: 266.586107969284
• CID: 4873109
• Update Time: 2025-08-04

Methyl 4-chloro-3-(difluoromethyl)-6-nitropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-3-(difluoromethyl)-6-nitropyridine-2-carboxylate

• Inchi： 1S/C8H5ClF2N2O4/c1-17-8(14)6-5(7(10)11)3(9)2-4(12-6)13(15)16/h2,7H,1H3
• InChI Key： JVTFEHGGFIPIPQ-UHFFFAOYSA-N
• SMILES： ClC1C=C([N+](=O)[O-])N=C(C(=O)OC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.4
• Topological Polar Surface Area: 85

Additional information on Methyl 4-chloro-3-(difluoromethyl)-6-nitropyridine-2-carboxylate

Methyl 4-chloro-3-(difluoromethyl)-6-nitropyridine-2-carboxylate: A Comprehensive Overview

Methyl 4-chloro-3-(difluoromethyl)-6-nitropyridine-2-carboxylate, with the CAS number 1805174-45-1, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups, including a methyl ester, a nitro group, and a difluoromethyl group. These substituents contribute to its unique chemical properties and potential applications in various industries.

The synthesis of Methyl 4-chloro-3-(difluoromethyl)-6-nitropyridine-2-carboxylate involves a series of intricate chemical reactions, including nucleophilic substitutions, oxidations, and esterifications. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, ensuring higher yields and improved purity. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR and IR spectroscopy, which have provided insights into its electronic properties and molecular interactions.

One of the most notable applications of Methyl 4-chloro-3-(difluoromethyl)-6-nitropyridine-2-carboxylate is in the field of pharmaceuticals. Its unique combination of functional groups makes it a promising candidate for drug development, particularly in the design of bioactive molecules with specific pharmacological properties. Recent studies have highlighted its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its role in the treatment of chronic diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, this compound has also found use in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalysis and sensing applications. Researchers have reported that Methyl 4-chloro-3-(difluoromethyl)-6-nitropyridine-2-carboxylate can act as a versatile ligand, enabling the construction of metal-organic frameworks (MOFs) with high surface areas and tunable pore sizes. These MOFs have potential applications in gas storage, separation, and catalysis.

The environmental impact of Methyl 4-chloro-3-(difluoromethyl)-6-nitropyridine-2-carboxylate has also been a topic of recent research. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a key pathway for its removal from the environment. However, further investigations are required to fully understand its long-term ecological effects and to develop strategies for minimizing its environmental footprint.

From a toxicological perspective, Methyl 4-chloro-3-(difluoromethyl)-6-nitropyridine-2-carboxylate has been subjected to acute and chronic toxicity studies in various model organisms. These studies have revealed that while the compound exhibits low acute toxicity, prolonged exposure may lead to subchronic effects on certain organ systems. Regulatory agencies are currently evaluating these findings to establish safe handling guidelines for industrial use.

In conclusion, Methyl 4-chloro-3-(difluoromethyl)-6-nitropyridine-2-carboxylate is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a valuable tool in modern chemistry. As research continues to uncover new insights into its behavior and potential uses, this compound is expected to play an increasingly important role in both academic and industrial settings.